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For Researchers, Scientists, and Drug Development Professionals

Abstract
Gadosircoclamide is identified as a radiodiagnostic agent, though publicly available data

regarding its specific applications, experimental protocols, and biological interactions is notably

scarce.[1] This document compiles the available chemical and structural information for

Gadosircoclamide. Extensive searches for in-depth experimental data, including

physicochemical properties, pharmacological profiles, and detailed synthesis protocols, did not

yield substantive results, indicating its status as a specialized research compound with limited

public documentation. Consequently, this guide serves as a foundational reference based on

the currently accessible data.

Chemical Structure and Identification
Gadosircoclamide is a complex molecule containing a gadolinium ion, characteristic of its

function as a contrast agent.[1] The fundamental chemical properties derived from its structure

are summarized below.
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Property Value Source

Chemical Formula C23H38GdN5O7 MedKoo Biosciences[1]

Molecular Weight 653.84 g/mol MedKoo Biosciences[1]

Exact Mass 654.2012 MedKoo Biosciences[1]

CAS Number 1801159-68-1 MedKoo Biosciences[1]

SMILES Code

O=C(CN1CCN(CC(O2)=O)CC

N(C3)CCN(CC(NCC4CCCCC4

)=O)CC1)O[Gd]2OC3=O

MedKoo Biosciences[1]

InChI Code

InChI=1S/C23H41N5O7.Gd/c2

9-20(24-14-19-4-2-1-3-5-

19)15-25-6-8-26(16-

21(30)31)10-12-28(18-

23(34)35)13-11-27(9-7-25)17-

22(32)33;/h19H,1-18H2,

(H,24,29)(H,30,31)(H,32,33)

(H,34,35);/q;+3/p-3

MedKoo Biosciences[1]

Elemental Analysis
C, 42.25; H, 5.86; Gd, 24.05;

N, 10.71; O, 17.13
MedKoo Biosciences[1]

Physicochemical and Pharmacological Data
A comprehensive search for quantitative physicochemical and pharmacological data for

Gadosircoclamide did not yield any specific experimental results. Information regarding

properties such as solubility, partition coefficient, pKa, and detailed pharmacokinetic or

pharmacodynamic profiles is not publicly available.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or application of

Gadosircoclamide are not described in the available literature. Commercial sources indicate

that the compound may be available via custom synthesis.[1]
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Biological Pathways and Mechanism of Action
There is no available information on the specific biological signaling pathways modulated by or

interacting with Gadosircoclamide. As a radiodiagnostic agent, its mechanism of action is

presumed to be centered around the paramagnetic properties of the gadolinium ion, which

enhances relaxation rates of water protons in its vicinity, thereby increasing the signal intensity

in magnetic resonance imaging (MRI). However, specific details of its distribution, targeting,

and elimination pathways have not been publicly documented.

Logical Relationship Diagram
Due to the absence of information on signaling pathways or experimental workflows, the

following diagram illustrates the logical classification of Gadosircoclamide based on the

available information.
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Gadosircoclamide Classification

Conclusion
Gadosircoclamide is a gadolinium-containing compound identified as a radiodiagnostic agent.

While its fundamental chemical structure is known, there is a significant lack of publicly

available in-depth technical data, including physicochemical properties, experimental protocols,

and biological activity. This suggests that Gadosircoclamide is a compound primarily used in a

research or developmental setting, with proprietary or unpublished data. The information

provided herein serves as a baseline for researchers and professionals interested in this

molecule, highlighting the need for further investigation to fully characterize its properties and

potential applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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